Cas no 2227887-28-5 (rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol
• CAS No: 2227887-28-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5817971
• PubChem ID: 165590583
• Update Time: 2025-09-27

rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol
• 2227887-28-5
• EN300-1637536

• Inchi： 1S/C10H14N2O/c11-9-4-5-12-6-8(9)7-2-1-3-10(7)13/h4-7,10,13H,1-3H2,(H2,11,12)/t7-,10+/m0/s1
• InChI Key： GSJXOVMHPFDUSK-OIBJUYFYSA-N
• SMILES： O[C@@H]1CCC[C@H]1C1C=NC=CC=1N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol (CAS No. 2227887-28-5)

The compound rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol (CAS No. 2227887-28-5) is a chiral cyclopentanol derivative with a unique structural framework, combining a cyclopentane ring with a substituted pyridine moiety. This molecule has garnered significant attention in pharmaceutical and medicinal chemistry due to its potential as a building block for drug discovery. The presence of both 4-aminopyridine and cyclopentan-1-ol groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules targeting neurological and inflammatory pathways.

In recent years, researchers have focused on the stereoselective synthesis of chiral compounds like rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol, driven by the growing demand for enantiopure drugs. The compound's chirality plays a critical role in its biological activity, as evidenced by studies highlighting the differential effects of its enantiomers. This aligns with the broader trend in drug development, where precision medicine and targeted therapies are becoming increasingly important.

The 4-aminopyridine moiety in rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol is particularly noteworthy, as it is a well-known pharmacophore in neurology. Derivatives of 4-aminopyridine have been explored for their potential in treating conditions such as multiple sclerosis and neuromuscular disorders. This has led to a surge in searches for "4-aminopyridine derivatives" and "chiral cyclopentanol synthesis," reflecting the compound's relevance in current research.

From a synthetic chemistry perspective, rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol poses interesting challenges due to its stereocenters and functional group compatibility. Researchers often employ asymmetric catalysis or enzymatic resolution to obtain the desired enantiomers. The compound's solubility and stability under physiological conditions are also key considerations for its application in drug formulation.

Beyond its pharmaceutical potential, rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol has been studied for its molecular interactions with biological targets. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how modifications to its structure could enhance selectivity and efficacy. These findings are particularly relevant to researchers searching for "small molecule modulators" or "kinase inhibitors," as the compound's scaffold offers a promising starting point for optimization.

In summary, rac-(1R,2S)-2-(4-aminopyridin-3-yl)cyclopentan-1-ol (CAS No. 2227887-28-5) represents a compelling case study in modern drug discovery. Its unique structure, combined with the growing emphasis on chiral therapeutics and personalized medicine, positions it as a valuable tool for researchers exploring new treatment modalities. As the scientific community continues to investigate its properties, this compound is likely to remain a focal point in discussions about innovative drug design and synthetic methodology.